Cas no 4165-61-1 (Aniline-d5)

• Product Name: Aniline-d5
• CAS No: 4165-61-1
• MF: C₆H₇N
• MW: 98.1572897434235
• MDL: MFCD31812933
• CID: 1003334
• PubChem ID: 24850523
• Update Time: 2025-07-19

Aniline-d5 Chemical and Physical Properties

Names and Identifiers

• ANILINE D5
• benzeneamine d5
• Benzen-d5-amine
• Phenyl-d5 aMine
• ANILINE (RING-D5)
• Aniline-2,3,5,6-d5
• aniline-d5 solution
• ANILINE-2,3,4,5,6-D5
• [2,3,4,5,6-2H5]aniline
• ANILINE-D5, 100MG, NEAT
• ANILINE-[RING-D5]
• Aniline-2,3,4,5,6-d5 solution
• Aniline-d5
• 2,3,4,5,6-pentadeuterio-aniline
• Phenyl-d5-amine
• 2,3,4,5,6-pentadeuterioaniline
• ((2)H?)ANILINE
• Aniline #
• (2,3,4,5,6-2H5)Aniline
• (~2~H_5_)Aniline
• ANILINE(RING-D5)-D
• PAYRUJLWNCNPSJ-RALIUCGRSA-N
• Benzen-2,3,4,5,6-d5-amine
• STR08749
• Aniline-2,3,4,5,6-d5, analytical standard
• Aniline D5 2000 microg/mL in Methyl-tert-butyl ether
• MFCD00044420
• Aniline-2,3,4,5,6-d5, 98 atom % D
• 2,3,4,5,6-Pentadeuteroaniline
• DTXSID10961875
• AKOS030242092
• 4165-61-1
• C6H7N
• Aniline-2'3'4'5'6-d5
• EINECS 224-015-9

• MDL： MFCD31812933
• Inchi： 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i1D,2D,3D,4D,5D
• InChI Key： PAYRUJLWNCNPSJ-RALIUCGRSA-N
• SMILES： NC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 98.08920
• Monoisotopic Mass: 98.089232957g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Uncertain
• Density: 1.076 g/mL at 25 °C
• Melting Point: -6 °C(lit.)
• Boiling Point: 184 °C(lit.)
• Flash Point: 158 °F
• Refractive Index: n20/D 1.5836(lit.)
• PSA: 26.02000
• LogP: 1.85000
• Solubility: Uncertain
• Vapor Pressure: 0.7 mm Hg ( 25 °C)
• Sensitiveness: Sensitive to humidity and light

Aniline-d5 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H341-H351-H410
• Warning Statement： P261-P273-P280-P301 + P310-P311-P501
• Hazardous Material transportation number：UN 1547 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-40-48/23/24/25-50-63-43-36/37/38-23/24/25-45-67
• Safety Instruction： S28-S36/37-S45-S61
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S28A;S36/37;S45;S61
• Risk Phrases：R20/21/22; R40; R48/23/24/25; R50
• Explosive Limit：11%
• Storage Condition：Storage temperature 2-8 ° C; Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Aniline-d5

Aniline-d5 (CAS No. 4165-61-1): A Comprehensive Overview

Aniline-d5 (CAS No. 4165-61-1) is a deuterated derivative of aniline, a fundamental building block in organic chemistry and pharmaceutical research. This compound is characterized by the replacement of hydrogen atoms with deuterium, which imparts unique properties and applications in various scientific fields. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements related to Aniline-d5.

Chemical Structure and Properties

Aniline-d5 has the molecular formula C₆H₄(ND₂)NH₂. The deuterium atoms (D) replace the hydrogen atoms in the amino group, resulting in a compound with a higher molecular weight and distinct isotopic properties. These properties make Aniline-d5 particularly useful in nuclear magnetic resonance (NMR) spectroscopy, where the deuterium atoms provide enhanced signal resolution and reduced background noise. Additionally, the deuterium substitution can influence the chemical reactivity and physical properties of the molecule, such as boiling point and solubility.

Synthesis Methods

The synthesis of Aniline-d5 can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reduction of nitrobenzene-d5 using hydrogen gas in the presence of a palladium catalyst. This method is well-established and provides high yields of pure Aniline-d5. Another method involves the reaction of benzene-d5 with ammonia in the presence of a suitable catalyst, such as iron or nickel. This route is less common but offers an alternative pathway for large-scale production.

Applications in Research and Industry

Aniline-d5 finds extensive use in various research and industrial applications. In NMR spectroscopy, it serves as an internal standard due to its stable isotopic composition and well-defined chemical shifts. This application is crucial for accurate quantification and structural elucidation of complex organic molecules. In pharmaceutical research, Aniline-d5 is used as a deuterated analog for studying metabolic pathways and drug metabolism. The deuterium atoms can slow down certain metabolic reactions, providing valuable insights into drug stability and pharmacokinetics.

In materials science, Aniline-d5 is employed in the synthesis of conductive polymers and organic semiconductors. The deuterium substitution can alter the electronic properties of these materials, leading to improved performance in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

Recent Research Advancements

The study of deuterated compounds like Aniline-d5 has gained significant attention in recent years due to their unique properties and potential applications. A notable study published in the Journal of Organic Chemistry explored the use of Aniline-d5 in the synthesis of novel polymers with enhanced thermal stability. The researchers found that the deuterium substitution significantly improved the thermal decomposition temperature of the polymers, making them suitable for high-temperature applications.

In another study published in Chemical Communications, scientists investigated the use of Aniline-d5 as a precursor for developing new catalysts for hydrogenation reactions. The deuterium atoms were found to influence the catalytic activity and selectivity, leading to more efficient and selective catalysts compared to their non-deuterated counterparts.

Safety Considerations

While Aniline-d5 is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be handled with care due to its potential health effects. Users should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

Conclusion

Aniline-d5 (CAS No. 4165-61-1) is a versatile compound with a wide range of applications in research and industry. Its unique isotopic properties make it invaluable in NMR spectroscopy, pharmaceutical research, materials science, and catalysis. Recent advancements in these fields have further highlighted its potential for developing new materials and improving existing processes. As research continues to evolve, it is likely that new applications for this compound will emerge, solidifying its importance in the scientific community.